Cas no 1999120-13-6 (2-amino-3-(4-bromo-1H-pyrazol-1-yl)butanamide)

• Product Name: 2-amino-3-(4-bromo-1H-pyrazol-1-yl)butanamide
• CAS No: 1999120-13-6
• MF: C₇H₁₁BrN₄O
• MW: 247.092439889908
• CID: 5787332
• PubChem ID: 165475410
• Update Time: 2023-12-26

2-amino-3-(4-bromo-1H-pyrazol-1-yl)butanamide Chemical and Physical Properties

Names and Identifiers

• 2-amino-3-(4-bromo-1H-pyrazol-1-yl)butanamide
• EN300-1124048
• 1999120-13-6

• Inchi： 1S/C7H11BrN4O/c1-4(6(9)7(10)13)12-3-5(8)2-11-12/h2-4,6H,9H2,1H3,(H2,10,13)
• InChI Key： ZYTXDDHAKJBTSM-UHFFFAOYSA-N
• SMILES： BrC1C=NN(C=1)C(C)C(C(N)=O)N

Computed Properties

• Exact Mass: 246.01162g/mol
• Monoisotopic Mass: 246.01162g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 86.9Ų